Cas no 2287262-11-5 (2-Amino-2-(3-propyl-1-bicyclo[1.1.1]pentanyl)acetic acid)

2-Amino-2-(3-propyl-1-bicyclo[1.1.1]pentanyl)acetic acid is a structurally unique bicyclic amino acid derivative characterized by its rigid [1.1.1]bicyclopentane scaffold. This conformationally constrained framework enhances steric and electronic properties, making it valuable in medicinal chemistry for peptide modification and drug design. The propyl substituent further modulates lipophilicity and steric bulk, influencing binding affinity and metabolic stability. Its incorporation into bioactive compounds can improve target selectivity and resistance to enzymatic degradation. The compound’s synthetic versatility allows for derivatization at both the amino and carboxyl functional groups, facilitating its use in structure-activity relationship studies. This makes it a promising building block for developing novel therapeutics and biochemical probes.

2-Amino-2-(3-propyl-1-bicyclo[1.1.1]pentanyl)acetic acid structure

2287262-11-5 structure

Product Name:2-Amino-2-(3-propyl-1-bicyclo[1.1.1]pentanyl)acetic acid

CAS No:2287262-11-5

MF:C₁₀H₁₇NO₂

MW:183.24748301506

CID:5773970

PubChem ID:137942633

Update Time:2025-06-08

2-Amino-2-(3-propyl-1-bicyclo[1.1.1]pentanyl)acetic acid Chemical and Physical Properties

Names and Identifiers

- 2287262-11-5
- 2-amino-2-{3-propylbicyclo[1.1.1]pentan-1-yl}acetic acid
- EN300-6761166
- 2-Amino-2-(3-propyl-1-bicyclo[1.1.1]pentanyl)acetic acid
- Inchi： 1S/C10H17NO2/c1-2-3-9-4-10(5-9,6-9)7(11)8(12)13/h7H,2-6,11H2,1H3,(H,12,13)
- InChI Key： WTRORKGKDQPPRT-UHFFFAOYSA-N
- SMILES： OC(C(C12CC(CCC)(C1)C2)N)=O

Computed Properties

Exact Mass: 183.125928785g/mol
Monoisotopic Mass: 183.125928785g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 13
Rotatable Bond Count: 4
Complexity: 230
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: -0.9
Topological Polar Surface Area: 63.3Å²

2-Amino-2-(3-propyl-1-bicyclo[1.1.1]pentanyl)acetic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
Enamine	EN300-6761166-0.05g	2-amino-2-{3-propylbicyclo[1.1.1]pentan-1-yl}acetic acid	2287262-11-5	0.05g	$1112.0	2023-05-30
Enamine	EN300-6761166-0.1g	2-amino-2-{3-propylbicyclo[1.1.1]pentan-1-yl}acetic acid	2287262-11-5	0.1g	$1340.0	2023-05-30
Enamine	EN300-6761166-0.25g	2-amino-2-{3-propylbicyclo[1.1.1]pentan-1-yl}acetic acid	2287262-11-5	0.25g	$1911.0	2023-05-30